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Compound of Interest

Compound Name: 2-Bromofuran

Cat. No.: B1272941 Get Quote

Essential Safety and Handling Guide for 2-
Bromofuran
This document provides critical safety, handling, and disposal information for laboratory

professionals working with 2-Bromofuran. The following procedural guidance is designed to

ensure safe laboratory operations and minimize risks to personnel and the environment.

Hazard Summary
2-Bromofuran is a highly flammable and irritating chemical.[1][2] It is crucial to understand its

primary hazards before handling. The compound is classified as a "Danger" substance and

requires stringent safety protocols.[2]

Hazard Category Description

Physical Hazards H225: Highly flammable liquid and vapor.[2][3]

Health Hazards

H315: Causes skin irritation.[2][4] H319: Causes

serious eye irritation.[2][4] H335: May cause

respiratory irritation.[2][4]

Additional Concerns
Air sensitive.[5] May be harmful if swallowed,

inhaled, or absorbed through the skin.[5]
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Quantitative Safety Data
Key physical and chemical properties of 2-Bromofuran relevant to its safe handling are

summarized below.

Property Value

Molecular Formula C₄H₃BrO[2][5][6]

Molecular Weight 146.97 g/mol [2][5][6]

Appearance Colorless to light yellow liquid.[1][6]

Flash Point 3 °C (37.4 °F)[6]

Boiling Point 106.6 ± 13.0 °C at 760 mmHg[5]

Density ~1.7 g/cm³[5][6]

Storage Temperature Refrigerated, below 4°C (39°F).[5][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is mandatory to prevent exposure. All handling should

occur in a certified chemical fume hood.[1][4]
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Protection Type Required PPE
Specifications & Best

Practices

Eye and Face
Chemical splash goggles and

face shield

Goggles must be ANSI Z87.1

compliant.[8][9] A face shield

must be worn over goggles

during procedures with a high

risk of splashing.[8][9]

Skin and Body
Chemical-resistant gloves and

a flame-resistant (FR) lab coat

Wear appropriate protective

gloves to prevent skin

exposure.[4][5] Always inspect

gloves before use and replace

immediately if contaminated. A

flame-resistant lab coat is

recommended.[8][9] Long

pants and closed-toe shoes

are required.[8][10]

Respiratory
Use within a chemical fume

hood

All work must be conducted in

a well-ventilated area,

preferably a certified chemical

fume hood, to keep airborne

concentrations low.[4][5] If

ventilation is inadequate or a

spill occurs, a NIOSH/MSHA-

approved respirator is

necessary.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Step-by-Step Handling Protocol
Preparation: Before starting work, ensure a chemical fume hood is certified and operational.

Locate the nearest safety shower and eyewash station.[5]
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PPE: Don all required PPE as specified in the table above.

Handling: Conduct all manipulations of 2-Bromofuran inside the fume hood. Use spark-

proof tools and ensure all equipment is properly grounded to prevent static discharge.[3][11]

Keep the container tightly closed when not in use.[3][4][5][7]

Incompatibilities: Avoid contact with strong oxidizing agents and acids.[5][7]

Storage: Store 2-Bromofuran in a tightly sealed container under an inert nitrogen

atmosphere, and keep refrigerated below 4°C (39°F).[5][7]

Decontamination: After handling, wash hands thoroughly with soap and water.[4]

Decontaminate all work surfaces and equipment.

Waste Disposal Plan
Characterization: All 2-Bromofuran waste and contaminated materials must be treated as

hazardous waste.[12]

Collection: Collect all liquid and solid waste in a dedicated, properly labeled, and sealed

hazardous waste container.[5][12] The container should be stored in a cool, well-ventilated

area away from ignition sources.

Contaminated Materials: Any items that come into contact with 2-Bromofuran, such as

gloves, absorbent pads, and empty containers, must be disposed of as hazardous waste.[12]

Final Disposal: Arrange for collection by a licensed hazardous waste disposal company.[12]

[13] Never pour 2-Bromofuran down the drain or dispose of it with regular trash.[11] Always

consult and adhere to your institution's and local environmental regulations.[13]

Procedural Diagrams
The following diagrams illustrate the essential workflows for safely handling 2-Bromofuran.
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1. Preparation

2. Handling

3. Post-Handling & Disposal

Risk Assessment

Verify Fume Hood & Safety Equipment

Don Required PPE

Work Inside Fume Hood

Ground Equipment

Keep Container Sealed

Collect Waste in Labeled Container

Decontaminate Work Area

Doff PPE Correctly

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromofuran.
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Spill Occurs

Alert Personnel & Supervisor Evacuate if Spill is Large or Uncontrolled

Don Additional PPE (Respirator, etc.)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Waste into Sealed Container

Label as Hazardous Waste

Decontaminate Spill Area

Dispose of all Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency spill response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

